Cas no 335-99-9 (1H,1H,7H-Dodecafluoro-1-heptanol)

• Product Name: 1H,1H,7H-Dodecafluoro-1-heptanol
• CAS No: 335-99-9
• MF: C₇H₄F₁₂O
• MW: 332.086904525757
• MDL: MFCD00039630
• CID: 36922
• PubChem ID: 67639
• Update Time: 2025-04-18

1H,1H,7H-Dodecafluoro-1-heptanol Chemical and Physical Properties

Names and Identifiers

• 2,2,3,3,4,4,5,5,6,6,7,7-dodecafluoroheptan-1-ol
• 1H,1H,7H-Dodecafluoro-1-heptanol
• 1H,1H,7H-Perfluoroheptan-1-ol
• 1,1,7-Trihydrododecafluoroheptan-1-ol
• 1,1,7-Trihydrododecafluoroheptanol
• 1,1,7-Trihydroperfluoroheptanol
• 1h,1h,7h-dodecafluoroheptanol
• 1-Heptanol,2,2,3,3,4,4,5,5,6,6,7,7-dodecafluoro
• 2,2,3,3,4,4,5,5,6,6,7,7-dodecafluoro-1-heptanol
• 2,2,3,3,4,4,5,5,6,6,7,7-dodecafluoroheptanol
• 7,7,6,6,5,5,4,4,3,3,2,2-Dodecafluoroheptanol
• EINECS 206-406-6
• 1H,1H,7H-Perfluoro-1-heptanol
• DODECYLFLUOROHEPTANOL
• 1-Heptanol, 2,2,3,3,4,4,5,5,6,6,7,7-dodecafluoro-
• 1-Heptanol,1H,7H-dodecafluoro-
• 1,7-Trihydrododecafluoroheptan-1-ol
• 1h,1h,7h-dodecafluorofluoroheptanol-1
• SY048951
• LPX5K7EC3W
• 1,7-Trihydroperfluoroheptyl alcohol
• AS-60954
• 1H,1H,7H-Dodecafluoro-1-heptanol, redistilled
• NS00011192
• Q27283116
• J-019265
• 1,1,7-Trihydroperfluoroheptyl alcohol
• A821864
• MFCD00039630
• AKOS001079249
• dodecafluoroheptanol
• AT23335
• 1-Heptanol, 1H,1H,7H-dodecafluoro-
• NSC115
• DTXSID9059832
• 1H,7H-Dodecafluoro-1-hydroxyheptane
• AI3-23781
• CS-0121565
• D1101
• 1-Heptanol,2,3,3,4,4,5,5,6,6,7,7-dodecafluoro-
• 1,1,7-TRIHYDROPERFLUORO-1-HEPTANOL
• Z56346948
• EN300-16579
• 2,3,3,4,4,5,5,6,6,7,7-Dodecafluoro-1-heptanol
• .ALPHA.,.ALPHA.,-TRIHYDROPERFLUOROHEPTANOL
• 1,7-Trihydrododecafluoroheptanol
• NSC-115
• NSC 115
• 1,7-Trihydroperfluoroheptanol
• 1H,1H,7H-Perfluoroheptanol
• 1H,7H-Dodecafluoro-1-heptanol
• dodecafluoro-1-heptanol
• FT-0607839
• 1H,1H,7H-DODECAFLUORO-N-HEPTANOL
• InChI=1/C7H4F12O/c8-2(9)4(12,13)6(16,17)7(18,19)5(14,15)3(10,11)1-20/h2,20H,1H
• SCHEMBL62076
• 1H,1H,7H-Dodecafluoro-1-hydroxyheptane
• 335-99-9
• UNII-LPX5K7EC3W
• DB-048454

• MDL： MFCD00039630
• Inchi： 1S/C7H4F12O/c8-2(9)4(12,13)6(16,17)7(18,19)5(14,15)3(10,11)1-20/h2,20H,1H2
• InChI Key： BYKNGMLDSIEFFG-UHFFFAOYSA-N
• SMILES： FC(C(C(CO)(F)F)(F)F)(C(C(C(F)F)(F)F)(F)F)F
• BRN： 1800110

Computed Properties

• Exact Mass: 332.00700
• Monoisotopic Mass: 332.007
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.8

Experimental Properties

• Color/Form: Not available
• Density: 1.76
• Melting Point: -20°C
• Boiling Point: 169-170 ºC
• Flash Point: 169-170°C
• Refractive Index: 1.316-1.318
• PSA: 20.23000
• LogP: 3.42030
• Solubility: Not available

1H,1H,7H-Dodecafluoro-1-heptanol Security Information

• Hazard Statement： Irritant
• Hazard Category Code： R36/37/38
• Safety Instruction： S37/39-S26
• RTECS：MJ4500000
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38
• TSCA：Yes

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